Cas no 897618-29-0 (2-(4-chlorophenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide)

• Product Name: 2-(4-chlorophenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide
• CAS No: 897618-29-0
• MF: C₂₀H₂₃ClFN₃O₃S
• MW: 439.931326150894
• CID: 6103784
• PubChem ID: 16801507
• Update Time: 2025-05-24

2-(4-chlorophenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide
• Benzeneacetamide, 4-chloro-N-[2-[[4-(2-fluorophenyl)-1-piperazinyl]sulfonyl]ethyl]-
• CHEMBL1367261
• MLS001235644
• 2-(4-chlorophenyl)-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylethyl]acetamide
• 897618-29-0
• HMS3006C06
• 2-(4-chlorophenyl)-N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide
• AKOS024625040
• 2-(4-chlorophenyl)-N-(2-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)acetamide
• F2068-0221
• SMR000807953

• Inchi： 1S/C20H23ClFN3O3S/c21-17-7-5-16(6-8-17)15-20(26)23-9-14-29(27,28)25-12-10-24(11-13-25)19-4-2-1-3-18(19)22/h1-8H,9-15H2,(H,23,26)
• InChI Key： FKLSUKXZNBXPRI-UHFFFAOYSA-N
• SMILES： C1(CC(NCCS(N2CCN(C3=CC=CC=C3F)CC2)(=O)=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 439.1132686g/mol
• Monoisotopic Mass: 439.1132686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 14.84±0.46(Predicted)

Additional information on 2-(4-chlorophenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide

2-(4-Chlorophenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide (CAS No. 897618-29-0)

The compound 2-(4-chlorophenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide, with the CAS registry number 897618-29-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperazine ring, a sulfonyl group, and an acetamide moiety, all of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the piperazine ring in this compound suggests potential applications in targeting specific cellular pathways, such as those involved in cancer or inflammatory diseases. The sulfonyl group further enhances the molecule's ability to interact with biological targets, making it a promising candidate for further investigation.

The acetamide moiety in this compound plays a crucial role in modulating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This functional group is known to improve the solubility and bioavailability of drugs, which are critical factors in determining their therapeutic efficacy. Recent advancements in computational chemistry have enabled researchers to predict the ADME profiles of such compounds more accurately, facilitating their optimization for clinical use.

One of the most intriguing aspects of CAS No. 897618-29-0 is its potential as a small-molecule inhibitor of key enzymes or receptors involved in various pathological processes. For instance, preliminary studies have indicated that this compound may exhibit inhibitory activity against certain kinases, which are often overexpressed in cancer cells. This makes it a valuable tool for exploring novel therapeutic strategies against malignancies.

In addition to its enzymatic targets, this compound has also been investigated for its ability to modulate ion channels and G-protein coupled receptors (GPCRs). These findings underscore its versatility as a chemical probe for studying complex biological systems. Furthermore, the incorporation of fluorine atoms into the molecule's structure introduces additional electronic effects that can enhance its binding affinity to target proteins.

From a synthetic standpoint, the construction of CAS No. 897618-29-0 involves a series of multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis begins with the preparation of the piperazine ring system, followed by functionalization with the sulfonyl group and subsequent coupling with the acetamide moiety. Recent advances in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which could be invaluable for studying chirality-dependent biological effects.

The pharmacological evaluation of this compound has been complemented by extensive computational modeling studies. Techniques such as molecular docking and dynamics simulations have provided insights into its binding modes and interactions with target proteins at an atomic level. These computational approaches have not only accelerated drug discovery but also enabled researchers to design more potent and selective analogs.

In conclusion, CAS No. 897618-29-0, or 2-(4-chlorophenyl)-N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)acetamide, represents a cutting-edge molecule with immense potential in drug development. Its unique structural features, combined with recent advances in chemical synthesis and computational modeling, position it as a key player in the ongoing quest for innovative therapeutic agents.